Cas no 497088-70-7 (1H-Pyrazol-3-amine, 4-(2-naphthalenyl)-)

1H-Pyrazol-3-amine, 4-(2-naphthalenyl)- structure
497088-70-7 structure
Product Name:1H-Pyrazol-3-amine, 4-(2-naphthalenyl)-
CAS No:497088-70-7
MF:C13H12ClN3
MW:245.707481384277
CID:1528745
PubChem ID:75487559
Update Time:2025-04-21

1H-Pyrazol-3-amine, 4-(2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazol-3-amine, 4-(2-naphthalenyl)-
    • 4-(Naphthalen-2-yl)-1H-pyrazol-3-aminehydrochloride
    • 4-(Naphthalen-2-yl)-1H-pyrazol-3-amine hydrochloride
    • 497088-70-7
    • 1397214-02-6
    • Inchi: 1S/C13H11N3.ClH/c14-13-12(8-15-16-13)11-6-5-9-3-1-2-4-10(9)7-11;/h1-8H,(H3,14,15,16);1H
    • InChI Key: ZPIADXGPVPYYDQ-UHFFFAOYSA-N
    • SMILES: Cl.N1C(=C(C=N1)C1C=CC2C=CC=CC=2C=1)N

Computed Properties

  • Exact Mass: 209.09543
  • Monoisotopic Mass: 245.0719751g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 243
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.7Ų

Experimental Properties

  • PSA: 54.7
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